Cas no 1393554-09-0 (1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE)

1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE structure
1393554-09-0 structure
Product Name:1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE
CAS No:1393554-09-0
MF:C7H7ClN2O
MW:170.59
CID:5400146
PubChem ID:72218581
Update Time:2024-11-06

1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE Chemical and Physical Properties

Names and Identifiers

    • 1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE
    • 1393554-09-0
    • PS-19153
    • 1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone
    • 1-(5-Chloro-3-methylpyrazin-2-yl)ethan-1-one
    • F89568
    • AB85683
    • Inchi: 1S/C7H7ClN2O/c1-4-7(5(2)11)9-3-6(8)10-4/h3H,1-2H3
    • InChI Key: DUCREGHKZAAQAH-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=NC=C(Cl)N=C1C)C

Computed Properties

  • Exact Mass: 170.0246905g/mol
  • Monoisotopic Mass: 170.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 42.8Ų

1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone
1393554-09-0 97%
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
Y1231323-500mg
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1393554-09-0 97%
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$675 2025-03-01
eNovation Chemicals LLC
Y1231323-250mg
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1393554-09-0 97%
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$405 2025-03-01
eNovation Chemicals LLC
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$5065 2025-03-01
eNovation Chemicals LLC
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1393554-09-0 97%
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$3040 2025-03-01
1PlusChem
1P023PQD-100mg
1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone
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1PlusChem
1P023PQD-250mg
1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone
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1393554-09-0 95%
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$280.00 2023-12-16

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